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Compound of Interest

Compound Name: N-(2,4-Dichlorobenzoyl)glycine

Cat. No.: B184510

Technical Guide: N-(2,4-Dichlorobenzoyl)glycine

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-(2,4-Dichlorobenzoyl)glycine, a derivative of the amino acid glycine, is a compound of
interest in the fields of chemical synthesis and drug discovery. Its structure, featuring a
dichlorinated benzene ring attached to a glycine moiety via an amide linkage, provides a
scaffold for potential biological activity. This technical guide offers a comprehensive overview of
its chemical identity, physicochemical properties, a detailed synthesis protocol, and a summary
of its known biological context.

Chemical Identity and Synonyms

The definitive identification of N-(2,4-Dichlorobenzoyl)glycine is crucial for accurate research
and documentation.
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Identifier Value

IUPAC Name 2-[(2,4-Dichlorobenzoyl)amino]acetic acid[1]
CAS Number 7554-79-2[1]

Molecular Formula CoH7CI2NOs3[1]

Molecular Weight 248.06 g/mol [1]

Synonyms N-(2,4-Dichlorobenzoyl)glycine

Physicochemical Properties

A summary of the key physicochemical properties of N-(2,4-Dichlorobenzoyl)glycine is
presented below. This data is essential for its handling, formulation, and interpretation of
biological assays.

Property Value Source

Molecular Formula CoH7CI2NOs Appchem[1]

Molecular Weight 248.0628 Appchem[1]

MDL Number MFCD00619713 Appchem[1]
OC(CNC(C1=C(Cl)c=C(Cl)C=

SMILES Appchem[1]
C1)=0)=0

Note: Further experimental data on properties such as melting point, boiling point, and solubility
are not readily available in the public domain.

Experimental Protocols
Synthesis of N-(2,4-Dichlorobenzoyl)glycine

A general and robust method for the synthesis of N-acylglycine derivatives is the Schotten-
Baumann reaction. The following protocol is a detailed adaptation for the specific synthesis of
N-(2,4-Dichlorobenzoyl)glycine.
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Materials:

e Glycine

e 2,4-Dichlorobenzoyl chloride

e Sodium hydroxide (NaOH)

e Hydrochloric acid (HCI)

o Diethyl ether

o Distilled water

o Magnetic stirrer and stir bar

e |ce bath

e pH paper or meter

e Bilchner funnel and flask

« Filtration paper

Procedure:

» Dissolution of Glycine: In a flask equipped with a magnetic stirrer, dissolve glycine (1.0
equivalent) in a 10% aqueous solution of sodium hydroxide. The amount of NaOH solution
should be sufficient to completely dissolve the glycine and maintain a basic pH. Cool the
solution to 0-5 °C in an ice bath.

o Acylation Reaction: While vigorously stirring the cooled glycine solution, slowly add 2,4-
dichlorobenzoyl chloride (1.05 equivalents) dropwise. Concurrently, add a 10% NaOH
solution dropwise to maintain the pH of the reaction mixture between 9 and 10. The
temperature should be kept below 5 °C throughout the addition.

» Reaction Completion: After the addition of 2,4-dichlorobenzoyl chloride is complete, continue
stirring the reaction mixture in the ice bath for an additional 1-2 hours.
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o Work-up:
o Transfer the reaction mixture to a separatory funnel.

o Wash the aqueous layer with diethyl ether to remove any unreacted 2,4-dichlorobenzoyl
chloride and other organic impurities. Discard the organic layer.

o Carefully acidify the agueous layer to a pH of approximately 2 with dilute hydrochloric acid.
This will cause the N-(2,4-Dichlorobenzoyl)glycine to precipitate out of the solution.

e Isolation and Purification:
o Collect the precipitated solid by vacuum filtration using a Bichner funnel.
o Wash the solid with cold distilled water to remove any inorganic salts.

o The crude product can be further purified by recrystallization from a suitable solvent
system, such as an ethanol-water mixture.

e Drying: Dry the purified N-(2,4-Dichlorobenzoyl)glycine in a vacuum oven to a constant
weight.

Biological Activity and Signaling Pathways

Currently, there is a significant lack of publicly available data on the specific biological activity,
mechanism of action, and associated signaling pathways for N-(2,4-Dichlorobenzoyl)glycine.

It is crucial to distinguish this compound from the structurally related but functionally distinct
herbicide, 2,4-Dichlorophenoxyacetic acid (2,4-D). While both molecules contain a 2,4-
dichlorinated phenyl ring, the linkage to the acetic acid moiety is different (amide vs. ether),
which drastically alters their biological properties. Information pertaining to the herbicidal
activity of 2,4-D should not be extrapolated to N-(2,4-Dichlorobenzoyl)glycine.

Future research is required to elucidate the pharmacological profile of N-(2,4-
Dichlorobenzoyl)glycine.

Logical Relationships and Workflows
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Due to the absence of experimental data on biological pathways or complex experimental
workflows for N-(2,4-Dichlorobenzoyl)glycine, a visual representation of such relationships
cannot be provided at this time. The synthesis protocol described above can be visualized as a
linear workflow.
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Caption: Synthesis workflow for N-(2,4-Dichlorobenzoyl)glycine.

Conclusion

This technical guide provides the foundational information on N-(2,4-Dichlorobenzoyl)glycine,
including its definitive chemical identity and a detailed synthesis protocol. The current body of
scientific literature lacks in-depth studies on its biological activity and mechanism of action. This
presents an opportunity for researchers in drug discovery and medicinal chemistry to explore
the potential of this compound. The provided synthesis protocol offers a reliable method for
obtaining the molecule for further investigation. As new research emerges, this guide can be
expanded to include more comprehensive data on its biological and pharmacological
properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. ['N-(2,4-Dichlorobenzoyl)glycine” IUPAC name and
synonyms]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b184510#n-2-4-dichlorobenzoyl-glycine-iupac-name-
and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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